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Compound of Interest

Compound Name:
Bromochlorophenol Blue sodium

salt

Cat. No.: B008802 Get Quote

For researchers, scientists, and professionals in drug development, Bromochlorophenol Blue
sodium salt is a versatile dye with critical applications in various analytical techniques. This

guide provides a comprehensive overview of its chemical properties, synonyms, and detailed

protocols for its use as a pH indicator and a tracking dye in gel electrophoresis.

Core Chemical Identifiers and Properties
Bromochlorophenol Blue sodium salt is a sulfonephthalein dye recognized for its distinct

color-changing properties in response to varying pH levels. Its unique chemical structure allows

for its widespread use in biochemical and molecular biology laboratories.

CAS Number: 102185-52-4[1][2][3][4]

Synonyms:

BROMOCHLOROPHENOL BLUE, WATER SOLUBLE, PURE[2][5]

Bromchlorophenol blue, sodium salt[2][5]

Phenol, 4,4′-(3h-2,1-benzoxathiol-3-ylidene)bis[2-bromo-6-chloro-, s,s-dioxide, monosodium

Salt[5]

IUPAC Name: sodium;2-[(E)-(3-bromo-5-chloro-4-hydroxyphenyl)-(3-bromo-5-chloro-4-

oxocyclohexa-2,5-dien-1-ylidene)methyl]benzenesulfonate[2]
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Quantitative Data Summary
The following table summarizes the key quantitative properties of Bromochlorophenol Blue
sodium salt.

Property Value References

Molecular Formula C₁₉H₉Br₂Cl₂NaO₅S [2][3][4][6]

Molecular Weight 603.04 g/mol [2][3][4]

Appearance Black or dark green powder [1]

pH Transition Range 3.0 (Yellow) – 4.6 (Blue/Violet) [7][8][9]

Melting Point >250°C [5]

Solubility Soluble in water and ethanol [5][9]

Absorption Maximum (pH 3.0) 433 – 437 nm [8]

Absorption Maximum (pH 4.6) 589 – 592 nm [8]

Experimental Protocols
Detailed methodologies for the primary applications of Bromochlorophenol Blue sodium salt
are provided below.

Protocol 1: Preparation of a pH Indicator Solution
This protocol outlines the preparation of a stock solution of Bromochlorophenol Blue for use as

a pH indicator.

Materials:

Bromochlorophenol Blue powder

Methanol (or 95% ethanol)

Beaker
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Magnetic stir plate and stir bar

Graduated cylinder

Storage bottle

Procedure:

Weigh out 0.1 g of Bromochlorophenol Blue powder and transfer it to a beaker.

Measure 100 mL of methanol using a graduated cylinder.

Add the methanol to the beaker containing the Bromophenol Blue powder.

Place the beaker on a magnetic stir plate and add a stir bar.

Stir the mixture for several minutes until the powder is completely dissolved. The resulting

solution will have a reddish-green color in methanol.

Transfer the solution to a labeled storage bottle. Store in a cool, dark place.

Usage: Add a few drops of the prepared indicator solution to the sample solution and observe

the color change. A yellow color indicates a pH below 3.0, while a blue color indicates a pH

above 4.6.

Protocol 2: Preparation of 6X DNA Loading Dye for Gel
Electrophoresis
This protocol details the preparation of a 6X loading buffer using Bromophenol Blue as a

tracking dye for agarose and polyacrylamide gel electrophoresis.

Materials:

Bromophenol Blue powder

Glycerol (or Ficoll-400 or sucrose)

Deionized water (dH₂O)
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50 mL conical tube or beaker

Vortex mixer or magnetic stir plate

Procedure:

To prepare 10 mL of 6X loading buffer, weigh out 25 mg of Bromophenol Blue powder.

Add 3 mL of glycerol (or 1.5 g of Ficoll-400 or 4 g of sucrose) to a 10 mL final volume

container. The glycerol increases the density of the sample, allowing it to sink into the wells

of the gel.

Add the 25 mg of Bromophenol Blue to the glycerol.

Add deionized water to bring the final volume to 10 mL.

Mix thoroughly by vortexing or stirring until the Bromophenol Blue is completely dissolved.

Store the 6X loading dye at 4°C.

Usage: To use, add 1 volume of the 6X loading dye to 5 volumes of your DNA sample. Mix well

before loading into the gel. The Bromophenol Blue will migrate through the gel, allowing for the

visual monitoring of the electrophoresis progress. In a typical 1% agarose gel, Bromophenol

Blue migrates at a rate comparable to a DNA fragment of approximately 300 base pairs.[10]

Visualized Experimental Workflow
The following diagram illustrates the workflow for preparing the 6X DNA loading dye and its

application in gel electrophoresis.
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Workflow: Preparation and Use of Bromophenol Blue Loading Dye

Preparation of 6X Loading Dye

Application in Gel Electrophoresis

Weigh 25mg Bromophenol Blue

Add 3mL Glycerol

Add dH2O to 10mL

Vortex to Dissolve

Store at 4°C

Mix 1 part Dye with 5 parts DNA Sample

Use in Experiment

Load Sample into Gel Well

Run Electrophoresis

Visualize Migration

Click to download full resolution via product page
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Caption: Workflow for preparing and using Bromophenol Blue loading dye. Caption: Workflow

for preparing and using Bromophenol Blue loading dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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